Cas no 2309459-55-8 (2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid
• CAS No: 2309459-55-8
• MF: C₁₆H₂₁BrN₂O₃
• MW: 369.253543615341
• CID: 6369631
• PubChem ID: 165738715
• Update Time: 2025-10-30

2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309459-55-8
• 2-{[3-(2-bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid
• EN300-7429221
• 2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid

• Inchi： 1S/C16H21BrN2O3/c17-14-12(5-4-8-18-14)16(22-9-13(20)21)10-15(19-11-16)6-2-1-3-7-15/h4-5,8,19H,1-3,6-7,9-11H2,(H,20,21)
• InChI Key： MJLSGVFJRQZRFP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CNC2(CCCCC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 368.07356g/mol
• Monoisotopic Mass: 368.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid

Comprehensive Overview of 2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid (CAS No. 2309459-55-8)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid (CAS No. 2309459-55-8) has emerged as a compound of significant interest. This molecule, characterized by its unique azaspiro[4.5]decane core and bromopyridine moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel bioactive molecules.

The compound's spirocyclic architecture is a key feature that enhances its stability and binding affinity, making it a valuable candidate for targeting specific biological pathways. Recent studies highlight its relevance in the development of kinase inhibitors and GPCR modulators, addressing pressing medical needs such as oncology and neurological disorders. The presence of the bromine atom further allows for facile functionalization via cross-coupling reactions, a property highly sought after in medicinal chemistry.

From a synthetic perspective, 2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid exemplifies the growing trend toward spirocyclic compounds in modern drug design. These structures are increasingly favored due to their three-dimensionality, which improves selectivity and reduces off-target effects. The compound's carboxylic acid group also provides a handle for further derivatization, enabling the creation of prodrugs or conjugates for targeted delivery systems.

In the context of current research trends, this compound aligns with the demand for fragment-based drug discovery (FBDD) and covalent inhibitors. Its modular design allows researchers to explore diverse chemical space efficiently, a strategy critical for tackling complex diseases like cancer and autoimmune conditions. Moreover, its heterocyclic framework resonates with the pharmaceutical industry's focus on privileged scaffolds, which are known to yield high-potency therapeutics.

Environmental and sustainability considerations are also shaping the discourse around such compounds. The synthetic routes for 2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid are being optimized to minimize waste and energy consumption, reflecting the broader shift toward green chemistry in industrial applications. Researchers are exploring catalytic methods and renewable solvents to enhance the compound's accessibility while reducing its ecological footprint.

For those delving into structure-activity relationship (SAR) studies, this compound offers a rich platform for investigation. Its bromopyridine and spirocyclic components can be systematically modified to fine-tune pharmacokinetic properties such as solubility, metabolic stability, and membrane permeability. Such efforts are crucial for advancing candidates from the lab to clinical trials, a process often hindered by poor drug-like characteristics.

In summary, 2-{[3-(2-Bromopyridin-3-yl)-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid (CAS No. 2309459-55-8) represents a compelling case study in the intersection of synthetic innovation and therapeutic potential. Its multifaceted applications—from drug discovery to material science—underscore its value in contemporary research. As the scientific community continues to unravel its possibilities, this compound is poised to play a pivotal role in addressing unmet medical challenges and driving technological advancements.